Cas no 83913-07-9 (Tri(1,3,5-triazine-2,4,6-triamine) phosphate)

• Product Name: Tri(1,3,5-triazine-2,4,6-triamine) phosphate
• CAS No: 83913-07-9
• MF: C₉H₂₁N₁₈O₄P
• MW: 476.354996442795
• CID: 723167
• PubChem ID: 44153590
• Update Time: 2025-04-19

Tri(1,3,5-triazine-2,4,6-triamine) phosphate Chemical and Physical Properties

Names and Identifiers

• Tri(1,3,5-triazine-2,4,6-triamine) phosphate
• phosphoric acid,1,3,5-triazine-2,4,6-triamine
• tri[1,3,5-triazine-2,4,6-triamine] phosphate
• NS00091107
• EINECS 281-286-6
• Phosphoric acid--1,3,5-triazinane-2,4,6-triimine (1/3)
• DTXSID001004059
• 83913-07-9

• Inchi： 1S/3C3H6N6.H3O4P/c3*4-1-7-2(5)9-3(6)8-1;1-5(2,3)4/h3*(H6,4,5,6,7,8,9);(H3,1,2,3,4)
• InChI Key： VEEYNHRIWSTTFZ-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)O.N1C(N)=NC(N)=NC=1N.N1C(N)=NC(N)=NC=1N.N1C(N)=NC(N)=NC=1N

Computed Properties

• Exact Mass: 476.173
• Monoisotopic Mass: 476.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 32
• Rotatable Bond Count: 0
• Complexity: 113
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 428A^2

Experimental Properties

• Boiling Point: 1349.9°C at 760 mmHg
• Flash Point: 770.2°C
• PSA: 444.33000
• LogP: -5.70310